Cas no 69437-75-8 (1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea)

• Product Name: 1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea
• CAS No: 69437-75-8
• MF: C₁₃H₁₂ClN₃OS
• MW: 293.771880149841
• CID: 3167843
• PubChem ID: 12450092
• Update Time: 2025-04-21

1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea
• AKOS003725322
• 69437-75-8
• Oprea1_689592
• 1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea

• MDL： MFCD02026514
• Inchi： 1S/C13H12ClN3OS/c1-18-10-6-4-9(5-7-10)16-13(19)17-11-3-2-8-15-12(11)14/h2-8H,1H3,(H2,16,17,19)
• InChI Key： AQNSCKGMLMAYKB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)NC(NC1C=CC(=CC=1)OC)=S

Computed Properties

• Exact Mass: 293.0389609Da
• Monoisotopic Mass: 293.0389609Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas